Cas no 109002-61-1 (6-chloro-N,N'-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine)

• Product Name: 6-chloro-N,N'-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine
• CAS No: 109002-61-1
• MF: C₁₇H₁₆ClN₅O₂
• MW: 357.794241905212
• MDL: MFCD01957551
• CID: 3033884
• PubChem ID: 4553735
• Update Time: 2025-05-22

6-chloro-N,N'-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• [4-氯-6-[(3-甲氧苯基)氨基]-S-三嗪-2-基]-(3-甲氧苯基)胺
• ZINC02495512
• STOCK1S-86586
• Oprea1_868398
• Oprea1_722060
• ChemDiv1_007113
• ASISCHEM C58331
• AKOS BBS-00005398
• 6-Chloro-N,N'-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine
• [4-chloro-6-[(3-methoxyphenyl)amino]-s-triazin-2-yl]-(3-methoxyphenyl)amine
• 6-Chloro-N2,N4-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine
• 6-chloro-2-N,4-N-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine
• HMS607D07
• 6-Chloro-N,N'-bis-(3-methoxy-phenyl)-[1,3,5]triazine-2,4-diamine
• STK508729
• SB73479
• A920422
• 1,3,5-Triazine-2,4-diamine, 6-chlo
• LS-06813
• N-[4-CHLORO-6-(3-METHOXYANILINO)-1,3,5-TRIAZIN-2-YL]-N-(3-METHOXYPHENYL)AMINE
• AKOS000270370
• MFCD01957551
• SR-01000463354-1
• SR-01000463354
• 1,3,5-Triazine-2,4-diamine, 6-chloro-N,N'-bis(3-methoxyphenyl)-
• 109002-61-1
• CCG-18434
• ALBB-022072
• H33398
• 6-chloro-N,N'-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine

• MDL： MFCD01957551
• Inchi： 1S/C17H16ClN5O2/c1-24-13-7-3-5-11(9-13)19-16-21-15(18)22-17(23-16)20-12-6-4-8-14(10-12)25-2/h3-10H,1-2H3,(H2,19,20,21,22,23)
• InChI Key： LAQNMYVFOLRIDQ-UHFFFAOYSA-N
• SMILES： ClC1=NC(=NC(=N1)NC1C=CC=C(C=1)OC)NC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 357.0992525Da
• Monoisotopic Mass: 357.0992525Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 81.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 6-chloro-N,N'-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine

6-Chloro-N,N'-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine: A Comprehensive Overview

6-Chloro-N,N'-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine, commonly referred to by its CAS number CAS No. 109002-61-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of triazines, which are heterocyclic aromatic compounds containing three nitrogen atoms in a six-membered ring structure. The presence of chlorine and methoxy groups in its structure imparts unique electronic and chemical properties, making it a subject of interest in both academic and industrial research.

The molecular formula of this compound is C₁₈H₁₆ClN₄O₂, and its molecular weight is approximately 375.8 g/mol. The structure consists of a central triazine ring with two chlorine atoms at the 6-position and two methoxyphenyl groups attached to the nitrogen atoms at the 2 and 4 positions. This arrangement creates a highly symmetrical molecule with potential for strong intermolecular interactions, such as hydrogen bonding and π-π stacking, which are crucial for its functional properties.

The synthesis of 6-chloro-N,N'-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine typically involves multi-step reactions starting from basic triazine precursors. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to enhance yield and purity while minimizing environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process.

In terms of applications, this compound has shown promise in several areas. One of the most notable applications is in the field of optoelectronics, where its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of electron-donating methoxy groups enhances the compound's ability to transport electrons efficiently, which is critical for device performance.

Another area where this compound has garnered attention is in drug discovery and medicinal chemistry. The triazine core is known for its ability to act as a scaffold for bioactive molecules due to its versatility in binding interactions with biological targets. Recent studies have explored its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases.

The structural versatility of CAS No. 109002-61-1 also lends itself well to polymer chemistry. Researchers have investigated its use as a building block for polymeric materials with tailored mechanical and thermal properties. For example, incorporating this compound into polyurethanes or epoxy resins can significantly improve their resistance to UV degradation and mechanical stress.

In addition to these applications, the compound has been studied for its potential in catalysis. Its ability to act as a ligand or support material in catalytic systems has been explored in various reactions, including oxidation and hydrogenation processes. Recent findings suggest that it can enhance the activity and selectivity of metal catalysts under specific conditions.

The latest research on this compound has focused on understanding its environmental fate and toxicity profile. As industries increasingly prioritize sustainability, there is growing interest in evaluating how such compounds behave in natural environments and their potential impact on ecosystems.

In conclusion, 6-chloro-N,N'-bis(3-methoxyphenyl)-1,3,5-triazine-2,4-diamine, identified by CAS No. 109002-61-1, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative solutions in materials science, electronics, medicine, and catalysis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.